N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-methoxyacetamide

• IUPAC Name: N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2-methoxyacetamide
• InChI: InChI=1S/C13H15N3O3/c1-8-4-5-10-14-9(2)12(13(18)16(10)6-8)15-11(17)7-19-3/h4-6H,7H2,1-3H3,(H,15,17)
• InChI Key: MIANNNSRTKNGLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)NC(=O)COC)C)C=C1
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol
• CAS No.: 946257-21-2

Description

N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-methoxyacetamide is a useful research compound. Its molecular formula is C13H15N3O3 and its molecular weight is 261.281. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Imaging and Diagnostic Applications

N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-methoxyacetamide and its derivatives have been utilized in the field of medical imaging, particularly in positron emission tomography (PET). For instance, the compound DPA-714, a pyrido[1,5-a]pyrimidin-3-yl derivative, has been used for imaging the translocator protein (18 kDa) with PET, indicating its potential in neuroimaging and the study of neurodegenerative diseases (Dollé et al., 2008).

Synthesis of Novel Compounds

Research has also been conducted in the synthesis of novel compounds utilizing pyrido[1,2-a]pyrimidin-3-yl structures for potential therapeutic applications. An example is the synthesis of new heterocyclic compounds derived from visnaginone and khellinone, which have shown significant activity as COX-2 inhibitors and possess analgesic and anti-inflammatory properties (Abu‐Hashem et al., 2020).

Anticancer Research

Some pyrido[1,2-a]pyrimidin-3-yl derivatives have been synthesized and shown significant anticancer activity in both in vitro and in vivo models. These compounds represent a promising avenue for the development of new chemotherapeutic agents (Su et al., 1986).

Antimicrobial Applications

The development of antimicrobial agents using pyrido[1,2-a]pyrimidin-3-yl structures is another key area of research. Various derivatives have been synthesized and demonstrated good antibacterial and antifungal activities, comparable to standard drugs (Hossan et al., 2012).

Antifungal Research

Research on antifungal agents has also been a focus, with studies on pyrimidin-2-amine derivatives containing a heterocyclic compound showing effectiveness against certain types of fungi like Aspergillus terreus and Aspergillus niger (Jafar et al., 2017).

Insecticidal and Antibacterial Potentials

Studies have also delved into the insecticidal and antibacterial potential of pyrimidine linked pyrazole heterocyclics synthesized by microwave irradiative cyclocondensation (Deohate & Palaspagar, 2020).

Mechanism of Action

While the exact mechanism of action of this compound is not specified in the available literature, similar compounds have been evaluated for their in vitro anti-HIV-1 activity. Molecular docking studies have shown that these compounds bind into the active site of PFV integrase (IN) such that the keto oxygen atom at position of C-4 and nitrogen atom of thiadiazole or oxadiazole ring moiety chelate the Mg 2+ ion.